Cas no 167998-61-0 (5-(Bromomethyl)thiazole)

• Product Name: 5-(Bromomethyl)thiazole
• CAS No: 167998-61-0
• MF: C₄H₄BrNS
• MW: 178.050258636475
• MDL: MFCD11870131
• CID: 136087
• PubChem ID: 21698401
• Update Time: 2025-10-30

5-(Bromomethyl)thiazole Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)thiazole
• 5-(bromomethyl)-1,3-thiazole
• 5-(Bromomethyl)-Thiazole HBr
• 5-BROMOMETHYLTHIAZOLE
• Thiazole,5-(bromomethyl)-
• QC-4073
• Thiazole,5-(bromomethyl)
• Thiazole, 5-(bromomethyl)-
• 5-Bromomethyl-thiazole
• SOILBLIIPUYFLH-UHFFFAOYSA-N
• W-205972
• 5-bromomethyl-1,3-thiazole
• MFCD11870131
• DTXSID80617079
• SCHEMBL177681
• AKOS015911727
• 5-bromomethyl-thiazole hydrobromide
• 167998-61-0
• 5-(bromo-methyl)thiazole
• EN300-1440135
• FT-0717043
• A901020
• AM20090008
• DB-064669

• MDL： MFCD11870131
• Inchi： 1S/C4H4BrNS/c5-1-4-2-6-3-7-4/h2-3H,1H2
• InChI Key： SOILBLIIPUYFLH-UHFFFAOYSA-N
• SMILES： BrCC1=CN=CS1

Computed Properties

• Exact Mass: 176.92500
• Monoisotopic Mass: 176.92478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 59.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13000
• LogP: 2.03800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles

Additional information on 5-(Bromomethyl)thiazole

5-(Bromomethyl)Thiazole: A Versatile Building Block in Chemical and Pharmaceutical Research

5-(Bromomethyl)thiazole, identified by CAS No. 167998-61-0, is an organobromine heterocyclic compound characterized by a thiazole ring substituted with a bromomethyl group. This structure (C₄H₃BrNOS) exhibits unique electronic properties due to the conjugation between the sulfur atom and the electron-withdrawing bromine substituent. Recent advancements in synthetic methodologies have positioned this compound as a critical intermediate in drug discovery programs targeting oncology, neurology, and infectious diseases.

The synthesis of bromomethylthiazole derivatives has evolved significantly over the past decade. Traditional methods relying on phase-transfer catalysis have been complemented by environmentally benign protocols such as microwave-assisted synthesis and solvent-free reactions. A 2023 study published in Green Chemistry demonstrated that using ionic liquid media achieves 98% yield while eliminating hazardous solvents, aligning with current sustainability trends in chemical manufacturing. These improvements reduce production costs while maintaining structural integrity of the brominated thiazole core.

In pharmaceutical applications, this compound's reactivity stems from its alkylating bromine atom. Researchers at Stanford University recently reported its use as a key intermediate in synthesizing novel topoisomerase inhibitors (Journal of Medicinal Chemistry, 2024). By coupling with aromatic amines under palladium catalysis, it forms bioactive scaffolds that demonstrate submicromolar IC₅₀ values against triple-negative breast cancer cell lines. The thiazole moiety contributes favorable pharmacokinetic properties including blood-brain barrier permeability, making it valuable for neurodegenerative disease research.

Beyond medicinal chemistry, 5-(bromomethyl)thiazole finds utility in material science applications. A 2024 Nature Communications study highlighted its role in creating conductive polymers through electropolymerization processes. The bromine substituent facilitates controlled radical polymerization when combined with thiophene derivatives, yielding materials with tunable electrochemical properties suitable for flexible electronics. This dual functionality underscores its status as a multi-domain chemical platform.

The compound's reactivity profile requires careful handling during storage and synthesis. Optimal conditions include storage below -10°C under nitrogen atmosphere to prevent premature hydrolysis of the bromine substituent. Recent toxicity studies (Toxicological Sciences, 2023) indicate low acute toxicity when handled according to standard laboratory protocols, though protective equipment remains essential due to potential skin sensitization risks.

Ongoing research focuses on expanding its application scope through bioisosteric replacements and click chemistry approaches. Collaborative efforts between Merck KGaA and MIT researchers are exploring its use in developing prodrugs activated by tumor microenvironment enzymes (ACS Medicinal Chemistry Letters, 2024). These developments position brominated thiazoles as foundational components for next-generation therapeutics addressing unmet medical needs.

The structural versatility of 5-(bromomethyl)thiazole, combined with recent synthetic innovations and regulatory-compliant production methods, ensures its continued prominence across academic and industrial R&D landscapes. Its ability to bridge organic synthesis challenges with practical biomedical applications makes it an indispensable tool for advancing both fundamental science and translational medicine.